Cas no 88949-62-6 (Glycine, N-[2-[(3-bromophenyl)amino]-2-oxoethyl]-N-(carboxymethyl)-)
88949-62-6 structure
Product Name:Glycine, N-[2-[(3-bromophenyl)amino]-2-oxoethyl]-N-(carboxymethyl)-
CAS No:88949-62-6
MF:C12H13BrN2O5
MW:345.146022558212
CID:618813
PubChem ID:63646138
Update Time:2025-04-19
Glycine, N-[2-[(3-bromophenyl)amino]-2-oxoethyl]-N-(carboxymethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Glycine, N-[2-[(3-bromophenyl)amino]-2-oxoethyl]-N-(carboxymethyl)-
- 2-[[2-(3-bromoanilino)-2-oxoethyl]-(carboxymethyl)amino]acetic acid
- DTXSID90734625
- AKOS012956568
- 88949-62-6
- 2,2'-{[2-(3-Bromoanilino)-2-oxoethyl]azanediyl}diacetic acid
-
- Inchi: 1S/C12H13BrN2O5/c13-8-2-1-3-9(4-8)14-10(16)5-15(6-11(17)18)7-12(19)20/h1-4H,5-7H2,(H,14,16)(H,17,18)(H,19,20)
- InChI Key: ZQGFVXTWSRUIJD-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)NC(CN(CC(=O)O)CC(=O)O)=O
Computed Properties
- Exact Mass: 344.00078g/mol
- Monoisotopic Mass: 344.00078g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 107Ų
Glycine, N-[2-[(3-bromophenyl)amino]-2-oxoethyl]-N-(carboxymethyl)- Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
88949-62-6 (Glycine, N-[2-[(3-bromophenyl)amino]-2-oxoethyl]-N-(carboxymethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk